Cas no 91044-62-1 (2-([1,1'-Biphenyl]-4-yl)-5-(4-nitrophenyl)-1,3-oxazole)

• Product Name: 2-([1,1'-Biphenyl]-4-yl)-5-(4-nitrophenyl)-1,3-oxazole
• CAS No: 91044-62-1
• MF: C₂₁H₁₄N₂O₃
• MW: 342.3474650383
• CID: 2813276
• PubChem ID: 71327928
• Update Time: 2025-04-21

2-([1,1'-Biphenyl]-4-yl)-5-(4-nitrophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-4-yl)-5-(4-nitrophenyl)-1,3-oxazole
• DTXSID60756935
• 91044-62-1

• Inchi： 1S/C21H14N2O3/c24-23(25)19-12-10-17(11-13-19)20-14-22-21(26-20)18-8-6-16(7-9-18)15-4-2-1-3-5-15/h1-14H
• InChI Key： VDECUOXAUQCYDK-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=CC(=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.10044231Da
• Monoisotopic Mass: 342.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 71.9Ų